2-(4-Chloro-6-fluoro-1-hydroxy-1-indanyl)acetic acid

• Molecular Formula: C11H10ClFO3
• Molecular Weight: 244.64 g/mol
• IUPAC Name: 2-(4-chloro-6-fluoro-1-hydroxy-2,3-dihydroinden-1-yl)acetic acid
• InChI: InChI=1S/C11H10ClFO3/c12-9-4-6(13)3-8-7(9)1-2-11(8,16)5-10(14)15/h3-4,16H,1-2,5H2,(H,14,15)
• InChI Key: QTTNKUWTLRRACA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C1C(=CC(=C2)F)Cl)(CC(=O)O)O

Description

2-(4-Chloro-6-fluoro-1-hydroxy-1-indanyl)acetic acid is a useful research compound. Its molecular formula is C11H10ClFO3 and its molecular weight is 244.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Chloro-6-fluoro-1-hydroxy-1-indanyl)acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Chloro-6-fluoro-1-hydroxy-1-indanyl)acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of ethyl 2-(4-chloro-6-fluoro-1-hydroxy-1-indanyl)acetate (14.5 g, 0.05 mol), 1N sodium hydroxide (52 ml) and absolute ethanol (100 ml) was stirred for 18 h at room temperature. The mixture was concentrated in vacuo, diluted with H2O and washed with diethyl ether. The aqueous phase was neutralised with 1.0N hydrochloric acid (52 ml) and extracted with diethyl ether. The diethyl ether extracts were dried over sodium sulphate, filtered and concentrated in vacuo to give 12.5 g (96%) of crude 2-(4-chloro-6-fluoro-1-hydroxy-1-indanyl)acetic acid. This material was used immediately without further purification.